Cas no 51264-61-0 (Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-)

• Product name: Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-
• CAS No: 51264-61-0
• MF: C₃₁H₂₆N₂O₄
• MW: 490.54914
• CID: 362718
• PubChem ID: 13011204

Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-
• 2,4-dibenzoyl-N,N'-diphenylpentanediamide
• DTXSID50515018
• 2,4-Dibenzoyl-N~1~,N~5~-diphenylpentanediamide
• 51264-61-0

• Inchi： InChI=1S/C31H26N2O4/c34-28(22-13-5-1-6-14-22)26(30(36)32-24-17-9-3-10-18-24)21-27(29(35)23-15-7-2-8-16-23)31(37)33-25-19-11-4-12-20-25/h1-20,26-27H,21H2,(H,32,36)(H,33,37)
• InChI Key： LVOWHSNCTQJBIN-UHFFFAOYSA-N
• SMILES： C1=CC=C(NC(C(C(C2=CC=CC=C2)=O)CC(C(C2=CC=CC=C2)=O)C(NC2=CC=CC=C2)=O)=O)C=C1

Computed Properties

• Exact Mass: 490.18938
• Monoisotopic Mass: 490.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų
• XLogP3: 6.5

Experimental Properties

• PSA: 92.34